![molecular formula C9H8F2O4S B1422657 2-(4-Difluoromethanesulfonylphenyl)acetic acid CAS No. 1333683-19-4](/img/structure/B1422657.png)
2-(4-Difluoromethanesulfonylphenyl)acetic acid
Overview
Description
2-(4-Difluoromethanesulfonylphenyl)acetic acid, or DFMA, is a compound of interest to many scientific disciplines, due to its unique properties and applications. DFMA is a carboxylic acid that is used in various synthetic processes, and has been studied for its potential in a variety of scientific research applications.
Scientific Research Applications
Synthesis of Chrysene Derivatives : The compound has been used in the synthesis of chrysene derivatives. A study by Guo, Zhou, Zhang, and Hua (2015) demonstrated the use of a related compound in a Brønsted Acid-Promoted one-pot synthesis process, forming chrysene derivatives via an isochromenylium intermediate (Guo, Zhou, Zhang, & Hua, 2015).
Aldose Reductase Inhibitors with Antioxidant Activity : Alexiou and Demopoulos (2010) replaced a carboxylic acid functionality with a difluorophenolic group in aldose reductase inhibitors, a chemotype similar to 2-(4-Difluoromethanesulfonylphenyl)acetic acid. This was part of their research on compounds with potential applications in addressing long-term diabetic complications (Alexiou & Demopoulos, 2010).
Environmental Protection Applications : Mehralipour and Kermani (2021) used a related compound in a process for the degradation and mineralization of herbicides, demonstrating its potential in environmental protection applications (Mehralipour & Kermani, 2021).
Polyimide Synthesis : Saito, Tanaka, Hirai, Nanasawa, Miyatake, and Watanabe (2011) synthesized a novel sulfonated polyimide copolymer using a derivative of this compound. This research has implications in the development of advanced materials with specific electrical and thermal properties (Saito et al., 2011).
Ketone Synthesis : Keumi, Yoshimura, Shimada, and Kitajima (1988) utilized a related compound for ketone synthesis from carboxylic acids and aromatic hydrocarbons, demonstrating its utility in organic synthesis (Keumi et al., 1988).
Radioactive Synthesis : Dischino, Banville, and Rémillard (2003) reported the use of a related compound in the radioactive synthesis of specific carbon-14 labeled compounds, highlighting its role in radiopharmaceutical applications (Dischino, Banville, & Rémillard, 2003).
properties
IUPAC Name |
2-[4-(difluoromethylsulfonyl)phenyl]acetic acid | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H8F2O4S/c10-9(11)16(14,15)7-3-1-6(2-4-7)5-8(12)13/h1-4,9H,5H2,(H,12,13) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
CDCGAFJAGLMQOT-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC=C1CC(=O)O)S(=O)(=O)C(F)F | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H8F2O4S | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
250.22 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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